Cas no 31945-18-3 (3,7-Octadienenitrile,3,7-dimethyl-)
31945-18-3 structure
Product Name:3,7-Octadienenitrile,3,7-dimethyl-
CAS No:31945-18-3
MF:C10H15N
MW:149.232802629471
CID:313354
PubChem ID:6441547
Update Time:2025-04-19
3,7-Octadienenitrile,3,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,7-Octadienenitrile,3,7-dimethyl-
- (3E)-3,7-dimethylocta-3,7-dienenitrile
- 3,7-Dimethyl-3,7-octadienenitrile
- 3,7-Dimethylocta-3,7-dienenitrile
- 31945-18-3
- 4VX66NEA4N
- AKOS006326425
- DTXSID3067651
- 3,7-Octadienenitrile, 3,7-dimethyl-
- EINECS 250-869-7
-
- Inchi: 1S/C10H15N/c1-9(2)5-4-6-10(3)7-8-11/h6H,1,4-5,7H2,2-3H3/b10-6+
- InChI Key: HXWCEYZTTHUVCC-UXBLZVDNSA-N
- SMILES: N#CC/C(/C)=C/CCC(=C)C
Computed Properties
- Exact Mass: 149.12055
- Monoisotopic Mass: 149.120449
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 3.2
Experimental Properties
- Density: 0.851
- Boiling Point: 249.4°Cat760mmHg
- Flash Point: 110.4°C
- Refractive Index: 1.457
- PSA: 23.79
3,7-Octadienenitrile,3,7-dimethyl- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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